Benzoic acid, 2-[(4-carboxyphenyl)thio]-

• IUPAC Name: 2-(4-carboxyphenyl)sulfanylbenzoic acid
• InChI: InChI=1S/C14H10O4S/c15-13(16)9-5-7-10(8-6-9)19-12-4-2-1-3-11(12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key: HRVWDLYWCMMVTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)SC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H10O4S
• DSSTOX Substance ID: DTXSID101287183
• Molecular Weight: 274.29 g/mol
• CAS No.: 51907-19-8

Description

Benzoic acid, 2-[(4-carboxyphenyl)thio]- is an organic compound with the molecular formula C14H10O4S. It is a white crystalline solid that is not soluble in water but stable at room temperature . This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzoic acid, 2-[(4-carboxyphenyl)thio]- typically involves the reaction of 4-carboxyphenylboronic acid with benzoic acid derivatives under specific conditions . The reaction is often carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and efficiency. This includes the use of advanced catalytic systems and continuous flow reactors to maintain consistent reaction conditions and product quality.

Chemical Reactions Analysis

Types of Reactions

Benzoic acid, 2-[(4-carboxyphenyl)thio]- undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents to convert the compound into its oxidized form.

Reduction: Reducing agents can be used to reduce the compound, altering its chemical structure and properties.

Substitution: This compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts for substitution reactions. The conditions for these reactions vary but generally involve controlled temperatures and pressures to ensure optimal reaction rates and yields.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylated derivatives, while reduction could produce simpler benzoic acid derivatives.

Scientific Research Applications

Benzoic acid, 2-[(4-carboxyphenyl)thio]- has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and coordination polymers.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various industrial chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of benzoic acid, 2-[(4-carboxyphenyl)thio]- involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to metal ions and forming coordination complexes. These interactions can influence various biochemical pathways and processes, leading to its observed effects .

Comparison with Similar Compounds

Similar Compounds

Thimerosal: An organomercury compound with similar structural features but different applications and properties.

4-Carboxyphenylboronic acid: Another compound with a carboxyphenyl group, used in different chemical reactions and applications.

Uniqueness

Benzoic acid, 2-[(4-carboxyphenyl)thio]- is unique due to its specific structural features and the range of reactions it can undergo. Its stability and reactivity make it a valuable compound in various scientific and industrial applications.

Synthesis routes and methods

Procedure details

First, 2,4′-thiobis(benzoic acid) was prepared. A mixture of 4-iodobenzoic acid (55.7 g, 225 mmol), thiosalicylic acid (34.6 g, 225 mmol), copper powder (15 g, 236 mmol), zinc powder (3 g, 46 mmol), and 2.5 M aqueous sodium hydroxide (400 mL) was heated at reflux for 5 h and then cooled to ambient. The reaction mixture was filtered, and the filtrate was acidified with concentrated HCl. The precipitate was collected and washed with water, then dissolved and filtered. The filtrate was concentrated to deposit 2,4′-thiobis(benzoic acid), mass 50 g (81% of theory).